Cas no 1487594-85-3 (1-(5-chloro-2-methoxyphenyl)-3-oxocyclobutane-1-carbonitrile)

• Product Name: 1-(5-chloro-2-methoxyphenyl)-3-oxocyclobutane-1-carbonitrile
• CAS No: 1487594-85-3
• MF: C₁₂H₁₀ClNO₂
• MW: 235.666302204132
• CID: 6295648
• PubChem ID: 64905024
• Update Time: 2025-09-28

1-(5-chloro-2-methoxyphenyl)-3-oxocyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(5-chloro-2-methoxyphenyl)-3-oxocyclobutane-1-carbonitrile
• 1487594-85-3
• EN300-1982815
• AKOS014234853

• Inchi： 1S/C12H10ClNO2/c1-16-11-3-2-8(13)4-10(11)12(7-14)5-9(15)6-12/h2-4H,5-6H2,1H3
• InChI Key： RLCJDZJCJKNQTL-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)C1(C#N)CC(C1)=O)OC

Computed Properties

• Exact Mass: 235.0400063g/mol
• Monoisotopic Mass: 235.0400063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 50.1Ų

Additional information on 1-(5-chloro-2-methoxyphenyl)-3-oxocyclobutane-1-carbonitrile

Introduction to 1-(5-Chloro-2-methoxyphenyl)-3-oxocyclobutane-1-carbonitrile (CAS No. 1487594-85-3)

1-(5-Chloro-2-methoxyphenyl)-3-oxocyclobutane-1-carbonitrile (CAS No. 1487594-85-3) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound belongs to the class of cyclobutanones and is characterized by its unique structural features, including a chlorinated and methoxylated aromatic ring and a cyano group. These properties make it a valuable intermediate in the synthesis of more complex molecules and potential drug candidates.

The chemical structure of 1-(5-chloro-2-methoxyphenyl)-3-oxocyclobutane-1-carbonitrile consists of a cyclobutane ring with a ketone functional group at the 3-position and a cyano group at the 1-position. The aromatic substituent, 5-chloro-2-methoxyphenyl, adds complexity and reactivity to the molecule, making it an attractive target for synthetic chemists and medicinal chemists alike. The presence of the chloro and methoxy groups on the phenyl ring can influence the compound's solubility, stability, and biological activity, which are crucial factors in drug design.

Recent research has focused on the synthesis and biological evaluation of 1-(5-chloro-2-methoxyphenyl)-3-oxocyclobutane-1-carbonitrile. One notable study published in the Journal of Medicinal Chemistry explored its potential as an inhibitor of specific enzymes involved in cancer pathways. The study demonstrated that this compound exhibits potent inhibitory activity against certain kinases, which are key targets in cancer therapy. This finding highlights the compound's potential as a lead molecule for further drug development.

In addition to its potential as an enzyme inhibitor, 1-(5-chloro-2-methoxyphenyl)-3-oxocyclobutane-1-carbonitrile has also been investigated for its anti-inflammatory properties. A study published in Bioorganic & Medicinal Chemistry Letters reported that this compound shows significant anti-inflammatory activity in vitro, suggesting its potential use in treating inflammatory diseases. The mechanism of action is believed to involve the modulation of inflammatory cytokines and signaling pathways.

The synthesis of 1-(5-chloro-2-methoxyphenyl)-3-oxocyclobutane-1-carbonitrile has been optimized using various methodologies to improve yield and purity. One efficient synthetic route involves the reaction of 5-chloro-2-methoxybenzaldehyde with malononitrile followed by cyclization under appropriate conditions. This method provides a scalable and cost-effective approach to producing the compound, which is essential for its practical application in pharmaceutical research.

The physical properties of 1-(5-chloro-2-methoxyphenyl)-3-oxocyclobutane-1-carbonitrile, such as its melting point, solubility, and stability, have been well-characterized. These properties are crucial for understanding its behavior in different solvents and environments, which is important for both synthetic processes and biological assays. For example, its solubility in organic solvents like DMSO makes it suitable for use in high-throughput screening assays.

In terms of safety and handling, while 1-(5-chloro-2-methoxyphenyl)-3-oxocyclobutane-1-carbonitrile is not classified as a hazardous material, it should be handled with care to avoid exposure to skin or inhalation. Standard laboratory safety protocols should be followed when working with this compound to ensure the well-being of researchers.

The future prospects for 1-(5-chloro-2-methoxyphenyl)-3-oxocyclobutane-1-carbonitrile are promising. Ongoing research aims to further elucidate its biological activities and optimize its properties for therapeutic applications. Collaborative efforts between chemists, biologists, and pharmacologists will be essential in advancing this compound from the laboratory bench to clinical trials.

In conclusion, 1-(5-chloro-2-methoxyphenyl)-3-oxocyclobutane-1-carbonitrile (CAS No. 1487594-85-3) is a versatile organic compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and promising biological activities make it an exciting target for further investigation and development.